2-[(Chloroacetyl)(3-chloro-4-methoxyphenyl)amino]-N-(2-phenylethyl)-2-thien-2-ylacetamide

• CAS No.: 1035072-16-2
• Product Name: 2-[(Chloroacetyl)(3-chloro-4-methoxyphenyl)amino]-N-(2-phenylethyl)-2-thien-2-ylacetamide
• Molecular Formula: C23H22Cl2N2O3S
• Molecular Weight: 477.4 g/mol
• IUPAC Name: 2-(3-chloro-N-(2-chloroacetyl)-4-methoxyanilino)-N-(2-phenylethyl)-2-thiophen-2-ylacetamide
• Standard InChI: InChI=1S/C23H22Cl2N2O3S/c1-30-19-10-9-17(14-18(19)25)27(21(28)15-24)22(20-8-5-13-31-20)23(29)26-12-11-16-6-3-2-4-7-16/h2-10,13-14,22H,11-12,15H2,1H3,(H,26,29)
• Standard InChIKey: UNVKYJSNMVDZJE-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)N(C(C2=CC=CS2)C(=O)NCCC3=CC=CC=C3)C(=O)CCl)Cl
• Canonical SMILES: COC1=C(C=C(C=C1)N(C(C2=CC=CS2)C(=O)NCCC3=CC=CC=C3)C(=O)CCl)Cl
• Description: ML-162 is a small molecule that is selectively lethal to mutant RAS oncogene-expressing cell lines (IC50 = 25 nM in HRAS It shares a similar structure but is more potent and selective than (1S,3R)-RSL3 (Item No. 19288), a previously reported inhibitor of RAS oncogene-expressing cells (IC50 = 100 nM in HRAS
• Synonyms: α-[(2-chloroacetyl)(3-chloro-4-methoxyphenyl)amino]-N-(2-phenylethyl)-2-thiopheneacetamide
• Reference: 1.Weïwer, M.,Bittker, J.A.,Lewis, T.A., et al. Development of small-molecule probes that selectively kill cells induced to express mutant RAS. Bioorg. Med. Chem. Lett. 22(4), 1822-1826 (2012).
• PubChem Compound: 3689413
• Last Modified: Nov 12 2021